Cas no 1391315-65-3 (3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine)
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinemethanamine, α-(2,2-dimethylpropyl)-
- 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine
-
- MDL: MFCD22525181
- Inchi: 1S/C11H18N2/c1-11(2,3)8-9(12)10-6-4-5-7-13-10/h4-7,9H,8,12H2,1-3H3
- InChI Key: MDTKLKWYQIPWQQ-UHFFFAOYSA-N
- SMILES: C(C1N=CC=CC=1)(N)CC(C)(C)C
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01040941-1g |
3,3-Dimethyl-1-(2-pyridyl)butylamine |
1391315-65-3 | 95% | 1g |
¥3913.0 | 2023-04-10 | |
| Enamine | EN300-242128-0.05g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-242128-0.1g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-242128-0.25g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-242128-0.5g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-242128-1.0g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-242128-2.5g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-242128-5.0g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 95% | 5.0g |
$2443.0 | 2024-06-19 | |
| Enamine | EN300-242128-10.0g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 95% | 10.0g |
$3622.0 | 2024-06-19 | |
| Enamine | EN300-242128-1g |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine |
1391315-65-3 | 1g |
$842.0 | 2023-09-15 |
3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine
Introduction to 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine (CAS No. 1391315-65-3) and Its Emerging Applications in Chemical Biology
The compound 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine, identified by the CAS number 1391315-65-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This amine derivative, characterized by its unique structural framework featuring a pyridine moiety and a branched alkyl chain, has garnered attention for its potential in modulating biological pathways and its utility in the synthesis of novel therapeutic agents.
At the core of its molecular architecture lies the pyridin-2-yl substituent, which imparts a distinct electronic and steric profile to the compound. Pyridine-based heterocycles are widely recognized for their versatility in drug design due to their ability to engage with various biological targets, including enzymes and receptors. The presence of this moiety in 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine suggests that it may interact with proteins in a manner conducive to therapeutic intervention.
The dimethyl substitution on the butanamidine backbone further influences the compound's physicochemical properties, enhancing its lipophilicity and potentially facilitating membrane permeability. This characteristic is particularly valuable in drug development, as it can improve bioavailability and target specificity. The combination of these structural elements makes 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine a promising candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with remarkable accuracy. Studies utilizing molecular docking simulations have indicated that 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine may exhibit binding potential with enzymes involved in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that leverage pyridine-based scaffolds for enhanced efficacy.
In vitro investigations have begun to uncover the pharmacological profile of this compound. Initial studies suggest that it demonstrates moderate activity against certain inflammatory markers, indicating its potential as a lead compound for further optimization. The pyridine ring's ability to form hydrogen bonds and engage in hydrophobic interactions provides multiple avenues for optimizing its binding properties.
The synthesis of 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine involves multi-step organic transformations, including condensation reactions and functional group modifications. The synthesis route must be carefully designed to ensure high yield and purity, which are critical for subsequent biological evaluation. Advances in synthetic methodologies have made it possible to produce complex amine derivatives more efficiently, reducing the time and resources required for drug discovery.
One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The unique structural features of 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine allow it to be tailored for specific biological targets, making it a valuable tool for researchers studying disease mechanisms. For instance, modifications to the pyridine ring or the alkyl chain could enhance its selectivity for particular enzymes or receptors.
The field of chemical biology has seen significant growth in recent years, driven by the need for innovative therapeutic strategies. Small molecules like 3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine play a crucial role in this domain by providing starting points for drug development programs. Their ability to modulate biological processes at the molecular level offers hope for treating a wide range of diseases more effectively.
As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and evaluated. The combination of traditional organic synthesis with modern computational tools will be essential in maximizing the therapeutic potential of 3,3-dimethyl-1-(pyridin--2--yl)butan--1--amine and related molecules.
In conclusion, 1391315--65--3 represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of functional groups and physicochemical properties positions it as a promising candidate for further exploration in chemical biology and drug discovery. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.
1391315-65-3 (3,3-dimethyl-1-(pyridin-2-yl)butan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)